Cas no 1785026-85-8 (5-(2-Methylpropyl)pyrimidine-2-carboxylic acid)

• Product Name: 5-(2-Methylpropyl)pyrimidine-2-carboxylic acid
• CAS No: 1785026-85-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5713444
• PubChem ID: 84732267
• Update Time: 2023-10-15

5-(2-Methylpropyl)pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-736895
• 5-(2-Methylpropyl)pyrimidine-2-carboxylicacid
• 5-(2-Methylpropyl)pyrimidine-2-carboxylic acid
• 1785026-85-8
• 2-Pyrimidinecarboxylic acid, 5-(2-methylpropyl)-

• Inchi： 1S/C9H12N2O2/c1-6(2)3-7-4-10-8(9(12)13)11-5-7/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key： MKCKCXYWYNHCHY-UHFFFAOYSA-N
• SMILES： OC(C1=NC=C(C=N1)CC(C)C)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 362.0±35.0 °C(Predicted)
• pka: 3.20±0.10(Predicted)